Cas no 934665-98-2 (3-(Hydroxymethyl)azetidin-3-ol hydrochloride)

• Product Name: 3-(Hydroxymethyl)azetidin-3-ol hydrochloride
• CAS No: 934665-98-2
• MF: C₄H₁₀ClNO₂
• MW: 139.580700397491
• MDL: MFCD19218882
• CID: 2141832
• PubChem ID: 55288478
• Update Time: 2025-05-24

3-(Hydroxymethyl)azetidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(hydroxymethyl)azetidin-3-ol hydrochloride
• DETSFBGPJSHZQJ-UHFFFAOYSA-N
• 3-(Hydroxymethyl)azetidin-3-ol hydrochloride

• MDL： MFCD19218882
• Inchi： 1S/C4H9NO2.ClH/c6-3-4(7)1-5-2-4;/h5-7H,1-3H2;1H
• InChI Key： DETSFBGPJSHZQJ-UHFFFAOYSA-N
• SMILES： Cl.OC1(CO)CNC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 70.1
• Topological Polar Surface Area: 52.5

Additional information on 3-(Hydroxymethyl)azetidin-3-ol hydrochloride

Recent Advances in the Application of 3-(Hydroxymethyl)azetidin-3-ol hydrochloride (CAS: 934665-98-2) in Chemical Biology and Pharmaceutical Research

The compound 3-(Hydroxymethyl)azetidin-3-ol hydrochloride (CAS: 934665-98-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by its azetidine ring and hydroxymethyl functionality, serves as a valuable building block in the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of research involving 3-(Hydroxymethyl)azetidin-3-ol hydrochloride is its role as a precursor in the synthesis of beta-lactamase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the activity of existing antibiotics against resistant bacterial strains. The study utilized molecular docking and kinetic assays to elucidate the compound's mechanism of action, revealing its ability to form stable interactions with the active site of beta-lactamase enzymes.

In addition to its antimicrobial applications, recent investigations have explored the compound's utility in central nervous system (CNS) drug development. A preclinical study conducted by researchers at the University of Cambridge reported that derivatives of 3-(Hydroxymethyl)azetidin-3-ol hydrochloride exhibited promising activity as modulators of GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study employed electrophysiological techniques and behavioral assays to validate these findings.

Another notable advancement is the use of this compound in the synthesis of novel PROTACs (Proteolysis Targeting Chimeras). A 2024 publication in ACS Chemical Biology detailed the design and evaluation of PROTAC molecules incorporating 3-(Hydroxymethyl)azetidin-3-ol hydrochloride as a linker. The study demonstrated enhanced target protein degradation efficiency and improved pharmacokinetic properties compared to traditional linker systems.

From a synthetic chemistry perspective, recent methodological improvements have been reported for the large-scale production of 3-(Hydroxymethyl)azetidin-3-ol hydrochloride. A team at MIT developed a continuous flow synthesis approach that significantly improved yield (85%) and purity (>99%) while reducing reaction time and waste generation. This advancement addresses previous challenges associated with the compound's industrial-scale production.

Looking forward, the unique structural features of 3-(Hydroxymethyl)azetidin-3-ol hydrochloride continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into covalent inhibitors, its use in fragment-based drug design, and exploration of its chiral properties in asymmetric synthesis. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in medicinal chemistry for years to come.